Cas no 654650-92-7 ([1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)-)

• Product Name: [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)-
• CAS No: 654650-92-7
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 398869
• PubChem ID: 71375827
• Update Time: 2025-04-19

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-1-(2-nitrophenyl)-
• 3-methyl-1-(2-nitrophenyl)-4H-chromeno[4,3-c]pyrazole
• 3-Methyl-1-(2-nitrophenyl)-1,4-dihydrochromeno[4,3-c]pyrazole
• DTXSID60798557
• 654650-92-7
• 3-Methyl-1-(2-nitrophenyl)-1,4-dihydro[1]benzopyrano[4,3-c]pyrazole

• Inchi： 1S/C17H13N3O3/c1-11-13-10-23-16-9-5-2-6-12(16)17(13)19(18-11)14-7-3-4-8-15(14)20(21)22/h2-9H,10H2,1H3
• InChI Key： WRBMHADXAXOYGP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=C(C(C)=NN2C2C=CC=CC=2[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 307.09569129g/mol
• Monoisotopic Mass: 307.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų